Cas no 745784-13-8 ((1R,2R)-(-)-2-BENZYLOXYCYCLOHEXYL ISOCYANATE)

• Product Name: (1R,2R)-(-)-2-BENZYLOXYCYCLOHEXYL ISOCYANATE
• CAS No: 745784-13-8
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 891464
• PubChem ID: 11863570
• Update Time: 2025-09-23

(1R,2R)-(-)-2-BENZYLOXYCYCLOHEXYL ISOCYANATE Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-(-)-2-BENZYLOXYCYCLOHEXYL ISOCYANATE
• [(1R,2R)-2-isocyanatocyclohexyl]oxymethylbenzene
• (1R,2R)-2-(phenylmethoxy)cyclohexanisocyanate
• CTK8E2566
• DTXSID90474514
• ST50408270
• SCHEMBL18543238
• 745784-13-8
• (1R,2R)-(-)-2-Benzyloxycyclohexyl isocyanate, AldrichCPR
• DB-246682

• MDL： MFCD05664133
• Inchi： 1S/C14H17NO2/c16-11-15-13-8-4-5-9-14(13)17-10-12-6-2-1-3-7-12/h1-3,6-7,13-14H,4-5,8-10H2/t13-,14-/m1/s1
• InChI Key： HWVZRVVQFLEXHN-ZIAGYGMSSA-N
• SMILES： O(CC1C=CC=CC=1)[C@@H]1CCCC[C@H]1N=C=O

Computed Properties

• Exact Mass: 231.12600
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Melting Point: 35-37°C
• PSA: 38.66000
• LogP: 2.85020
• Sensitiveness: Moisture Sensitive

(1R,2R)-(-)-2-BENZYLOXYCYCLOHEXYL ISOCYANATE Security Information

• Hazardous Material transportation number：UN 2811
• Hazard Category Code： 20/22-36/37/38-42-52-41-37/38-22
• Safety Instruction： S23; S26; S36/37/39; S45
• Hazardous Material Identification：
• Safety Term：23-26-36/37/39-45
• Packing Group：III
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R20/22; R36/37/38; R42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers